Cas no 5839-71-4 (N-(phenylcarbamothioyl)isoleucine)

• Product Name: N-(phenylcarbamothioyl)isoleucine
• CAS No: 5839-71-4
• MF: C₁₃H₁₈N₂O₂S
• MW: 266.359221935272
• CID: 1610170
• PubChem ID: 2871995
• Update Time: 2025-04-21

N-(phenylcarbamothioyl)isoleucine Chemical and Physical Properties

Names and Identifiers

• N-(phenylcarbamothioyl)isoleucine
• Isoleucine, N-[(phenylamino)thioxomethyl]-
• 3-methyl-2-(phenylcarbamothioylamino)pentanoic acid
• CBMicro_035185
• DTXSID70386767
• SR-01000221526-1
• 5839-71-4
• BIM-0035046.P001
• STK529141
• SR-01000221526
• N-(anilinocarbonothioyl)isoleucine
• AKOS005462323

• Inchi： 1S/C13H18N2O2S/c1-3-9(2)11(12(16)17)15-13(18)14-10-7-5-4-6-8-10/h4-9,11H,3H2,1-2H3,(H,16,17)(H2,14,15,18)
• InChI Key： KRKBSIJUCVXTLT-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NC(C(=O)O)C(C)CC

Computed Properties

• Exact Mass: 266.10904
• Monoisotopic Mass: 266.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.226
• Boiling Point: 410.4°C at 760 mmHg
• Flash Point: 202°C
• Refractive Index: 1.617
• PSA: 61.36